Cas no 2411180-11-3 (Methyl (E)-4-[(3R,4R)-3-methoxy-4-[(4-methyl-1,3-thiazole-5-carbonyl)amino]pyrrolidin-1-yl]-4-oxobut-2-enoate)

Methyl (E)-4-[(3R,4R)-3-methoxy-4-[(4-methyl-1,3-thiazole-5-carbonyl)amino]pyrrolidin-1-yl]-4-oxobut-2-enoate structure
2411180-11-3 structure
Product Name:Methyl (E)-4-[(3R,4R)-3-methoxy-4-[(4-methyl-1,3-thiazole-5-carbonyl)amino]pyrrolidin-1-yl]-4-oxobut-2-enoate
CAS No:2411180-11-3
MF:C15H19N3O5S
MW:353.39346241951
CID:5355959
Update Time:2023-08-28

Methyl (E)-4-[(3R,4R)-3-methoxy-4-[(4-methyl-1,3-thiazole-5-carbonyl)amino]pyrrolidin-1-yl]-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

    • Methyl (E)-4-[(3R,4R)-3-methoxy-4-[(4-methyl-1,3-thiazole-5-carbonyl)amino]pyrrolidin-1-yl]-4-oxobut-2-enoate
    • Z4097795107
    • rac-methyl (2E)-4-[(3R,4R)-3-methoxy-4-(4-methyl-1,3-thiazole-5-amido)pyrrolidin-1-yl]-4-oxobut-2-enoate
    • Inchi: 1S/C15H19N3O5S/c1-9-14(24-8-16-9)15(21)17-10-6-18(7-11(10)22-2)12(19)4-5-13(20)23-3/h4-5,8,10-11H,6-7H2,1-3H3,(H,17,21)/b5-4+/t10-,11-/m1/s1
    • InChI Key: HTCLWGONJRCOFN-XKFHPXPTSA-N
    • SMILES: S1C=NC(C)=C1C(N[C@@H]1CN(C(/C=C/C(=O)OC)=O)C[C@H]1OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 527
  • XLogP3: 0.3
  • Topological Polar Surface Area: 126

Methyl (E)-4-[(3R,4R)-3-methoxy-4-[(4-methyl-1,3-thiazole-5-carbonyl)amino]pyrrolidin-1-yl]-4-oxobut-2-enoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26611701-0.05g
rac-methyl (2E)-4-[(3R,4R)-3-methoxy-4-(4-methyl-1,3-thiazole-5-amido)pyrrolidin-1-yl]-4-oxobut-2-enoate
2411180-11-3 95.0%
0.05g
$246.0 2025-03-20
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